Smo
  • LEQ506
    LEQ506
    • Cat. No.:
    • B601178
    • CAS No.:
    • 1204975-42-7
    • Molecular Formula:
    • C25H32N6O
    • Molecular Weight:
    • 432.6 g/mol
    Description
    LEQ506 has been used in trials studying the treatment of Advanced Solid Tumors, Recurrent or Refractory Medulloblastoma, and Locally Advanced or Metastatic Basal Cell Carcinoma.
    Smoothened Antagonist LEQ506 i...
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  • Glasdegib
    Glasdegib
    • Cat. No.:
    • B1662127
    • CAS No.:
    • 1095173-27-5
    • Molecular Formula:
    • C21H22N6O
    • Molecular Weight:
    • 374.4 g/mol
    Description
    Glasdegib is a member of the class of benzimidazoles that is 1H-benzimidazole which is substituted by a (2R,4S)-4-{[(4-cyanophenyl)carbamoyl]amino}-1-methylpiperidin-2-yl group at position 2. It is a hedgehog si...
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  • MRT-10
    MRT-10
    • Cat. No.:
    • B1662636
    • CAS No.:
    • 330829-30-6
    • Molecular Formula:
    • C24H23N3O5S
    • Molecular Weight:
    • 465.5 g/mol
    Description
    MRT10 is an antagonist of the Smoothened (Smo) receptor with an IC50 value of 0.64 μM in a luciferase reporter assay. It also inhibits bodipy-cyclopamine binding to the murine Smo receptor (IC50 = 0.5 μM) when e...
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  • Cholesterol
    Cholesterol
    • Cat. No.:
    • B1668898
    • CAS No.:
    • 57-88-5
    • Molecular Formula:
    • C27H46O
    • Molecular Weight:
    • 386.7 g/mol
    Description
    Cholesterol is a cholestanoid consisting of cholestane having a double bond at the 5,6-position as well as a 3beta-hydroxy group. It has a role as a human metabolite, a mouse metabolite, a Daphnia galeata metabo...
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  • MS-0022
    MS-0022
    • Cat. No.:
    • B1676849
    • CAS No.:
    • Molecular Formula:
    • C21H16BrN3O
    • Molecular Weight:
    • 406.3 g/mol
    Description
    MS-0022 is a SMO antagonist. MS-0022 showed effective Hh signaling pathway inhibition at the level of SMO in the low nM range, and Hh pathway inhibition downstream of Suppressor of fused (SUFU) in the low µM ran...
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  • PF-5274857 hydrochloride
    PF-5274857 hydrochloride
    • Cat. No.:
    • B10764206
    • CAS No.:
    • Molecular Formula:
    • C20H26Cl2N4O3S
    • Molecular Weight:
    • 473.4 g/mol
    Description
    PF-5274857 hydrochloride is a useful research compound. Its molecular formula is C20H26Cl2N4O3S and its molecular weight is 473.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-5274857 h...
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  • RL-0070933
    RL-0070933
    • Cat. No.:
    • B10805666
    • CAS No.:
    • Molecular Formula:
    • C20H16N2O2
    • Molecular Weight:
    • 316.4 g/mol
    Description
    RL-0070933 is a useful research compound. Its molecular formula is C20H16N2O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RL-0070933 suitable for many r...
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  • MRT-83 hydrochloride
    MRT-83 hydrochloride
    • Cat. No.:
    • B10828203
    • CAS No.:
    • Molecular Formula:
    • C31H31ClN4O5
    • Molecular Weight:
    • 575.1 g/mol
    Description
    MRT-83 hydrochloride is a useful research compound. Its molecular formula is C31H31ClN4O5 and its molecular weight is 575.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MRT-83 hydrochlori...
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  • Mrt-92
    Mrt-92
    • Cat. No.:
    • B15542056
    • CAS No.:
    • Molecular Formula:
    • C33H34N4O5
    • Molecular Weight:
    • 566.6 g/mol
    Description
    antineoplastic;  structure in first source
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  • MRT-81
    MRT-81
    • Cat. No.:
    • B15542057
    • CAS No.:
    • Molecular Formula:
    • C31H29N3O5S
    • Molecular Weight:
    • 555.6 g/mol
    Description
    MRT-81 is a useful research compound. Its molecular formula is C31H29N3O5S and its molecular weight is 555.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MRT-81 suitable for many research...
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